Cas no 68046-91-3 ( )
structure
Product Name:
CAS No:68046-91-3
MF:C25H51NO2
MW:397.677948236465
CID:968464
PubChem ID:351651
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- tetradecan-1-amine,undec-10-enoic acid
- NSC-522594
- 68046-91-3
- DTXSID30326003
- tetradecan-1-amine; undec-10-enoic acid
- NSC522594
- DS-012470
-
-
- Inchi: 1S/C14H31N.C11H20O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;1-2-3-4-5-6-7-8-9-10-11(12)13/h2-15H2,1H3;2H,1,3-10H2,(H,12,13)
- InChI Key: NJBKXZAWKUXALW-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCC=C)=O.NCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 397.39223
- Monoisotopic Mass: 397.391979870g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 28
- Rotatable Bond Count: 21
- Complexity: 243
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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